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Compound of Interest

Compound Name:
(4-

Hydroxyphenyl)diphenylmethanol

Cat. No.: B096202 Get Quote

An In-depth Technical Guide on the Chemical Properties and Structure of (4-
Hydroxyphenyl)diphenylmethanol

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical properties and

structure of (4-Hydroxyphenyl)diphenylmethanol. The information is curated for

professionals in research and development, with a focus on clarity and detailed experimental

context.

Chemical and Physical Properties
(4-Hydroxyphenyl)diphenylmethanol, also known as 4-Hydroxytrityl Alcohol, is a solid, multi-

ring alcohol.[1] Its properties make it a subject of interest in various chemical syntheses. The

compound's physical state at 20°C is solid.[2] It is characterized by its appearance as a light

orange to yellow to green powder or crystal.[1][3][4] For stability, it is recommended to be

stored under refrigerated conditions (0-10°C or 2-8°C) in a dry, sealed container, often under

an inert gas, as it can be sensitive to air and heat.[2][3][4]

Table 1: Quantitative Chemical and Physical Data
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Property Value Source(s)

IUPAC Name

(4-

Hydroxyphenyl)diphenylmetha

nol

PubChem

Synonyms
4-Hydroxytrityl Alcohol, p-

Hydroxytriphenylcarbinol
[1][4]

CAS Number 15658-11-4 [1][2][3][4]

Molecular Formula C19H16O2 [2][3][4]

Molecular Weight
276.33 g/mol (also reported as

276.335 and 276.34)
[2][3][4]

Melting Point 160.0 to 164.0 °C [1][3]

Boiling Point (Predicted) 473.4 ± 40.0 °C [3]

Density (Predicted) 1.208 ± 0.06 g/cm³ [3]

Solubility Soluble in Methanol [3]

pKa (Predicted) 10.0 ± 0.10 [3][4]

Appearance
Light orange to Yellow to

Green powder to crystal
[1][3][4]

Storage Temperature 0-10°C (Refrigerated) [2][4]

Chemical Structure
The structure of (4-Hydroxyphenyl)diphenylmethanol features a central carbon atom bonded

to two phenyl groups, one 4-hydroxyphenyl group, and a hydroxyl group.

Table 2: Structural Identifiers
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Identifier String Source(s)

SMILES
C1=CC=C(C=C1)C(C2=CC=C

C=C2)(C3=CC=C(C=C3)O)O
[4]

InChI

InChI=1S/C19H16O2/c20-18-

13-11-17(12-14-18)19(21,15-

7-3-1-4-8-15)16-9-5-2-6-10-

16/h1-14,20-21H

[4]

InChIKey
QEIRHBKKYVWAOM-

UHFFFAOYSA-N
[4]

Experimental Protocols
While specific experimental protocols for the synthesis of (4-
Hydroxyphenyl)diphenylmethanol are not detailed in the provided search results, a plausible

synthetic route can be inferred from the preparation of the related compound,

diphenylmethanol. The synthesis of diphenylmethanol can be achieved via a Grignard reaction

or by the reduction of benzophenone.[5][6]

Proposed Synthesis: Grignard Reaction
A potential synthesis for (4-Hydroxyphenyl)diphenylmethanol could involve the Grignard

reaction between phenylmagnesium bromide and 4-hydroxybenzophenone.

Methodology:

Grignard Reagent Preparation: Phenylmagnesium bromide is prepared by reacting

bromobenzene with magnesium turnings in anhydrous diethyl ether under an inert

atmosphere.

Reaction: A solution of 4-hydroxybenzophenone in anhydrous diethyl ether is added

dropwise to the Grignard reagent at a controlled temperature.

Quenching: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride.
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Extraction: The aqueous layer is extracted with diethyl ether.

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, and the solvent is removed under reduced pressure. The crude product is

then purified by column chromatography on silica gel.

Characterization
The characterization of the synthesized (4-Hydroxyphenyl)diphenylmethanol would typically

involve spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR)

spectroscopy.[7]

¹H NMR and ¹³C NMR: To confirm the chemical structure by identifying the chemical shifts

and coupling constants of the protons and carbons.

IR Spectroscopy: To identify the characteristic functional groups, particularly the hydroxyl (-

OH) stretching vibrations.

Visualization of Synthetic Workflow
The following diagram illustrates the proposed synthetic workflow for (4-
Hydroxyphenyl)diphenylmethanol via a Grignard reaction.
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Proposed Synthesis of (4-Hydroxyphenyl)diphenylmethanol
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Caption: Proposed synthetic workflow for (4-Hydroxyphenyl)diphenylmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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